4-[(2,6-Dimethylphenyl)acetyl]morpholine

• Molecular Formula: C14H19NO2
• Molecular Weight: 233.31 g/mol
• IUPAC Name: 2-(2,6-dimethylphenyl)-1-morpholin-4-ylethanone
• InChI: InChI=1S/C14H19NO2/c1-11-4-3-5-12(2)13(11)10-14(16)15-6-8-17-9-7-15/h3-5H,6-10H2,1-2H3
• InChI Key: RAEDLWYIDRUXJT-UHFFFAOYSA-N
• SMILES: CC1=C(C(=CC=C1)C)CC(=O)N2CCOCC2
• solubility: 34.6 [ug/mL]

Description

4-[(2,6-Dimethylphenyl)acetyl]morpholine, also known as DMAMCL, is a synthetic compound that belongs to the class of morpholine-based drugs. It is a highly potent and selective agonist of the mu-opioid receptor, which is the primary target for many analgesic drugs. DMAMCL has been extensively studied for its potential applications in pain management and drug addiction treatment.

Mechanism of Action

4-[(2,6-Dimethylphenyl)acetyl]morpholine acts as a selective mu-opioid receptor agonist, which activates the receptor and leads to a reduction in pain perception. The mu-opioid receptor is also involved in the regulation of reward pathways in the brain, which is why 4-[(2,6-Dimethylphenyl)acetyl]morpholine has been investigated for its potential in treating drug addiction.
Biochemical and Physiological Effects:
4-[(2,6-Dimethylphenyl)acetyl]morpholine has been shown to produce a range of biochemical and physiological effects. It has been shown to reduce pain perception in animal models, and its potency and selectivity make it a promising candidate for clinical use. 4-[(2,6-Dimethylphenyl)acetyl]morpholine has also been shown to reduce drug-seeking behavior in addiction models, suggesting that it may have therapeutic potential in treating drug addiction.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-[(2,6-Dimethylphenyl)acetyl]morpholine is its potency and selectivity for the mu-opioid receptor, which makes it a useful tool in studying the receptor's function. However, one limitation is that it may not accurately reflect the effects of endogenous opioids in the body, which may have different mechanisms of action and effects.

Future Directions

There are many potential future directions for research on 4-[(2,6-Dimethylphenyl)acetyl]morpholine. One area of interest is its potential in treating chronic pain, which is a major public health issue. Additionally, further studies could investigate its potential in treating drug addiction and other neurological disorders. The development of new synthetic methods for 4-[(2,6-Dimethylphenyl)acetyl]morpholine could also improve its availability and reduce its cost, making it more accessible for research and clinical use.

Synthesis Methods

4-[(2,6-Dimethylphenyl)acetyl]morpholine can be synthesized using various methods, including the reaction of 2,6-dimethylbenzoyl chloride with morpholine in the presence of a base such as triethylamine. The resulting product is then purified using column chromatography to obtain pure 4-[(2,6-Dimethylphenyl)acetyl]morpholine. Other methods involve the use of different reagents and solvents, but the overall process remains similar.

Scientific Research Applications

4-[(2,6-Dimethylphenyl)acetyl]morpholine has been extensively studied for its potential applications in pain management and drug addiction treatment. It has been shown to be highly effective in reducing pain in animal models, and its potency and selectivity make it a promising candidate for clinical use. 4-[(2,6-Dimethylphenyl)acetyl]morpholine has also been investigated for its potential to reduce drug-seeking behavior in addiction models, suggesting that it may have therapeutic potential in treating drug addiction.